Cas no 1153450-65-7 (5,7-Di-tert-butylbenzofuran-3(2H)-one)

• Product Name: 5,7-Di-tert-butylbenzofuran-3(2H)-one
• CAS No: 1153450-65-7
• MF: C₁₆H₂₂O₂
• MW: 246.344685077667
• MDL: MFCD12073975
• CID: 4561100
• Update Time: 2025-10-31

5,7-Di-tert-butylbenzofuran-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 5,7-Di-tert-butylbenzofuran-3(2H)-one
• 3(2H)-Benzofuranone, 5,7-bis(1,1-dimethylethyl)-

• MDL： MFCD12073975
• Inchi： 1S/C16H22O2/c1-15(2,3)10-7-11-13(17)9-18-14(11)12(8-10)16(4,5)6/h7-8H,9H2,1-6H3
• InChI Key： LTJOPIPXOZBOMA-UHFFFAOYSA-N
• SMILES： O1C2=C(C(C)(C)C)C=C(C(C)(C)C)C=C2C(=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 5,7-Di-tert-butylbenzofuran-3(2H)-one

Recent Advances in the Study of 5,7-Di-tert-butylbenzofuran-3(2H)-one (CAS: 1153450-65-7) in Chemical Biology and Pharmaceutical Research

The compound 5,7-Di-tert-butylbenzofuran-3(2H)-one (CAS: 1153450-65-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 5,7-Di-tert-butylbenzofuran-3(2H)-one as a versatile scaffold in medicinal chemistry. Its benzofuran core, coupled with the tert-butyl substituents, imparts remarkable stability and lipophilicity, making it an attractive candidate for drug design. Researchers have explored its potential as an antioxidant, anti-inflammatory agent, and even as a modulator of specific enzymatic pathways. The compound's ability to interact with biological targets has been elucidated through advanced spectroscopic and computational techniques.

One of the most promising areas of research involves the compound's antioxidant properties. In vitro studies have demonstrated that 5,7-Di-tert-butylbenzofuran-3(2H)-one exhibits significant radical scavenging activity, comparable to well-known antioxidants like vitamin E. This property is attributed to the electron-donating effects of the tert-butyl groups, which stabilize the radical intermediates formed during oxidation processes. Such findings suggest potential applications in treating oxidative stress-related diseases, including neurodegenerative disorders and cardiovascular conditions.

In addition to its antioxidant effects, recent investigations have explored the anti-inflammatory potential of this compound. Preliminary data indicate that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. Mechanistic studies suggest that this activity may be mediated through the modulation of NF-κB signaling pathways. These results open new avenues for developing anti-inflammatory therapies with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The synthetic accessibility of 5,7-Di-tert-butylbenzofuran-3(2H)-one has also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, facilitating its use in large-scale pharmaceutical applications. For instance, a recent publication in the Journal of Organic Chemistry described an efficient one-pot synthesis method using palladium-catalyzed coupling reactions, which significantly reduces production costs and environmental impact.

Looking ahead, the potential applications of 5,7-Di-tert-butylbenzofuran-3(2H)-one extend beyond its current uses. Ongoing research is investigating its role in targeted drug delivery systems, where its lipophilic nature could enhance the bioavailability of poorly soluble drugs. Furthermore, its structural motif is being explored as a building block for developing new classes of antimicrobial agents, particularly against drug-resistant bacterial strains.

In conclusion, the compound 5,7-Di-tert-butylbenzofuran-3(2H)-one (CAS: 1153450-65-7) represents a promising candidate for various therapeutic applications. Its multifaceted biological activities, coupled with advances in synthetic methodologies, position it as a valuable tool in drug discovery and development. Future research should focus on elucidating its pharmacokinetic properties and optimizing its structure for enhanced efficacy and safety profiles.